Cas no 2225146-74-5 ({2-oxaspiro3.5nonan-7-yl}methanamine hydrochloride)

• Product Name: {2-oxaspiro3.5nonan-7-yl}methanamine hydrochloride
• CAS No: 2225146-74-5
• MF: C₉H₁₈ClNO
• MW: 191.6983
• CID: 5051643
• PubChem ID: 137964308
• Update Time: 2025-11-06

{2-oxaspiro3.5nonan-7-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Oxaspiro[3.5]nonan-7-yl)methanamine hydrochloride
• {2-oxaspiro3.5nonan-7-yl}methanamine hydrochloride

• Inchi： 1S/C9H17NO.ClH/c10-5-8-1-3-9(4-2-8)6-11-7-9;/h8H,1-7,10H2;1H
• InChI Key： FFBPMSITGTYMCU-UHFFFAOYSA-N
• SMILES： Cl[H].O1C([H])([H])C2(C1([H])[H])C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])[H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 191.1076919 g/mol
• Monoisotopic Mass: 191.1076919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 191.70

Additional information on {2-oxaspiro3.5nonan-7-yl}methanamine hydrochloride

Comprehensive Overview of {2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride (CAS No. 2225146-74-5)

{2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and chemical research. This compound, identified by CAS No. 2225146-74-5, features a distinctive 2-oxaspiro[3.5]nonane core, which is a rare scaffold in medicinal chemistry. The presence of the methanamine hydrochloride moiety enhances its solubility and reactivity, making it a valuable intermediate in drug discovery and development.

The spirocyclic structure of {2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride offers unique conformational rigidity, which is highly sought after in the design of bioactive molecules. Researchers are increasingly focusing on spirocyclic compounds due to their potential to improve drug selectivity and reduce off-target effects. This compound, in particular, has garnered attention for its potential applications in central nervous system (CNS) therapeutics, where structural rigidity can enhance blood-brain barrier penetration.

In recent years, the demand for novel chemical entities like {2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride has surged, driven by advancements in high-throughput screening and fragment-based drug design. The compound's spiro[3.5]nonane framework is particularly intriguing because it combines the stability of cyclic systems with the flexibility of spiro junctions, offering a balanced profile for drug-like properties. This has led to its inclusion in several patented drug candidates, especially those targeting neurological disorders.

From a synthetic perspective, {2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride presents interesting challenges and opportunities. The 2-oxaspiro[3.5]nonane core can be synthesized via intramolecular cyclization or ring-expansion strategies, often requiring precise control over reaction conditions. The methanamine hydrochloride group is typically introduced through reductive amination or nucleophilic substitution, depending on the precursor used. These synthetic routes are frequently optimized for scalability, given the compound's growing importance in pharmaceutical R&D.

The physicochemical properties of {2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride are also noteworthy. Its hydrochloride salt form ensures good solubility in aqueous media, which is critical for in vitro and in vivo studies. The compound's logP and pKa values are often calculated to predict its behavior in biological systems, aiding in the design of bioavailability studies. These properties make it a versatile candidate for lead optimization in drug discovery pipelines.

Market trends indicate a rising interest in spirocyclic compounds, with {2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride being no exception. Pharmaceutical companies are actively exploring its potential in neurodegenerative disease research, such as Alzheimer's and Parkinson's, where blood-brain barrier permeability is a critical factor. Additionally, its application in pain management and anti-inflammatory therapies is under investigation, leveraging its structural uniqueness to target specific pathways.

For researchers and suppliers, understanding the stability and storage conditions of {2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride is essential. The compound is typically stored under controlled temperatures and anhydrous conditions to prevent degradation. Its shelf life can be extended by using desiccants and inert atmospheres, ensuring consistent performance in experimental settings.

In conclusion, {2-oxaspiro[3.5]nonan-7-yl}methanamine hydrochloride (CAS No. 2225146-74-5) represents a fascinating example of spirocyclic chemistry with broad implications for drug development. Its unique structure, combined with its pharmacological potential, positions it as a valuable tool for scientists exploring new therapeutic avenues. As research continues to uncover its full capabilities, this compound is likely to play an increasingly prominent role in the pharmaceutical industry.